Cas no 827030-94-4 (1-Isoquinolinamine, N-(4-methoxyphenyl)-N-methyl-)

• Product Name: 1-Isoquinolinamine, N-(4-methoxyphenyl)-N-methyl-
• CAS No: 827030-94-4
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 686240
• PubChem ID: 11300052
• Update Time: 2025-04-19

1-Isoquinolinamine, N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, N-(4-methoxyphenyl)-N-methyl-
• N-(4-methoxyphenyl)-N-methylisoquinolin-1-amine
• SCHEMBL3113118
• 827030-94-4
• DTXSID20461694
• CHEMBL1091488
• XKYHYVYGGIKRPR-UHFFFAOYSA-N
• (Isoquinolin-1-yl)-(4-methoxy-phenyl)-methyl-amine

• Inchi： 1S/C17H16N2O/c1-19(14-7-9-15(20-2)10-8-14)17-16-6-4-3-5-13(16)11-12-18-17/h3-12H,1-2H3
• InChI Key： XKYHYVYGGIKRPR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.4Ų